Cas no 157134-36-6 (Dimethyl 2-(4-bromobenzyl)malonate)

• Product Name: Dimethyl 2-(4-bromobenzyl)malonate
• CAS No: 157134-36-6
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 2916885
• PubChem ID: 2801290
• Update Time: 2025-05-23

Dimethyl 2-(4-bromobenzyl)malonate Chemical and Physical Properties

Names and Identifiers

• SUQDBBQKILPQTH-UHFFFAOYSA-N
• 1,3-dimethyl 2-[(4-bromophenyl)methyl]propanedioate
• SCHEMBL6946548
• Dimethyl 2-(4-bromobenzyl)malonate
• 157134-36-6
• DB-220391
• MFCD02090596
• dimethyl 2-[(4-bromophenyl)methyl]propanedioate
• Dimethyl (4-bromobenzyl)malonate
• D84397

• Inchi： 1S/C12H13BrO4/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： SUQDBBQKILPQTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 299.99972Da
• Monoisotopic Mass: 299.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Additional information on Dimethyl 2-(4-bromobenzyl)malonate

Recent Advances in the Application of Dimethyl 2-(4-bromobenzyl)malonate (CAS: 157134-36-6) in Chemical Biology and Pharmaceutical Research

Dimethyl 2-(4-bromobenzyl)malonate (CAS: 157134-36-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in organic synthesis, particularly in the construction of complex molecular architectures. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications in drug discovery, chemical biology, and material science.

One of the most significant developments in the use of Dimethyl 2-(4-bromobenzyl)malonate is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient construction of pyrazole-based scaffolds, which are critical for targeting oncogenic kinases. The study reported a high-yield, one-pot synthesis method that leverages the reactivity of the bromobenzyl group for subsequent cross-coupling reactions, enabling rapid diversification of the core structure.

In addition to its pharmaceutical applications, Dimethyl 2-(4-bromobenzyl)malonate has been employed in the development of fluorescent probes for cellular imaging. Researchers at the University of Cambridge recently utilized this compound to synthesize a series of environment-sensitive fluorophores, which exhibit enhanced Stokes shifts and photostability. These probes have shown promise in real-time monitoring of intracellular processes, such as protein aggregation and membrane dynamics.

Another notable application of Dimethyl 2-(4-bromobenzyl)malonate is in the field of polymer chemistry. A team at MIT has developed a novel class of biodegradable polymers using this compound as a key monomer. The resulting polymers exhibit tunable mechanical properties and degradation rates, making them suitable for use in drug delivery systems and tissue engineering scaffolds. The study, published in Advanced Materials, highlights the compound's potential in addressing current challenges in sustainable biomaterials.

Recent mechanistic studies have also shed light on the compound's reactivity patterns. Density functional theory (DFT) calculations have revealed that the electron-withdrawing nature of the bromobenzyl group significantly influences the malonate's reactivity, facilitating nucleophilic substitutions at the benzylic position. These insights have enabled more precise control over reaction outcomes in complex synthetic routes.

Looking ahead, researchers anticipate that Dimethyl 2-(4-bromobenzyl)malonate will play an increasingly important role in the development of next-generation therapeutics and functional materials. Ongoing studies are exploring its use in the synthesis of covalent inhibitors and as a building block for metal-organic frameworks (MOFs) with pharmaceutical applications. The compound's unique combination of reactivity and versatility continues to make it a valuable tool in chemical biology and medicinal chemistry research.